(3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl)methanol

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: [3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methanol
• InChI: InChI=1S/C11H12N2O2/c1-2-8-3-5-9(6-4-8)11-12-10(7-14)15-13-11/h3-6,14H,2,7H2,1H3
• InChI Key: LDDHEEFCDJXRDI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)CO

Description

“(3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl)methanol” is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 4-ethylphenyl group at the 3-position and a hydroxymethyl group at the 5-position. The 1,2,4-oxadiazole ring is a nitrogen- and oxygen-containing heterocycle known for its metabolic stability and versatility in medicinal chemistry.

This compound has been investigated for its safety profile, with a CAS number of 915920-77-3, and is classified as hazardous if inhaled, requiring careful handling .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The biological and physicochemical properties of 1,2,4-oxadiazoles are highly dependent on substituents. Below is a comparative analysis of key analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Activities	References
(3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl)methanol	4-Ethylphenyl (3), CH₂OH (5)	C₁₁H₁₂N₂O₂	204.23	Hazardous if inhaled; potential anti-TB
5-(4-Nitrophenyl)-3-(4-phenoxyphenyl)-1,2,4-oxadiazole	4-Nitrophenyl (5), 4-phenoxyphenyl (3)	C₂₀H₁₃N₃O₃	343.34	Antimicrobial activity against enteric pathogens
3-(3-(2-Chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)propylamino quinoline derivatives	2-Chloro-4-fluorophenyl (3), propylaminoquinoline (5)	Varies	Varies	High-affinity CB2 receptor agonists; CNS applications
5-(4-Ethylphenyl)-2-(1H-tetrazol-5-ylmethyl)-2H-tetrazole (C29)	4-Ethylphenyl (5), tetrazole (side chain)	C₁₁H₁₁N₇	257.26	Anti-TB activity (EthR inhibition)
(3-Phenyl-1,2,4-oxadiazol-5-yl)methanol	Phenyl (3), CH₂OH (5)	C₉H₈N₂O₂	176.17	Lower lipophilicity vs. ethylphenyl analog

Key Observations :

• This contrasts with polar substituents like nitrophenyl (C₂₀H₁₃N₃O₃), which may limit membrane permeability despite antimicrobial efficacy .
• Anti-TB Potential: Both the target compound and C29 (tetrazole derivative) show anti-TB promise, but C29 targets EthR (ethionamide resistance protein), whereas the hydroxymethyl group in the target compound may interact with InhA (enoyl-ACP reductase) .
• Synthetic Flexibility : The hydroxymethyl group allows derivatization into esters or ethers, a feature absent in halogenated analogs like the 2-chloro-4-fluorophenyl derivative used in CB2 agonists .